Cas no 256414-84-3 (5-[4-Phenyl-5-(trifluoromethyl)-2-thienyl]-3-(p-tolyl)-1,2,4-oxadiazole)

• Product Name: 5-[4-Phenyl-5-(trifluoromethyl)-2-thienyl]-3-(p-tolyl)-1,2,4-oxadiazole
• CAS No: 256414-84-3
• MF: C₂₀H₁₃F₃N₂OS
• MW: 386.390233755112
• CID: 1029124
• PubChem ID: 2740145
• Update Time: 2025-07-24

5-[4-Phenyl-5-(trifluoromethyl)-2-thienyl]-3-(p-tolyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[4-Phenyl-5-(trifluoromethyl)-2-thienyl]-3-(p-tolyl)-1,2,4-oxadiazole
• 3-(4-methylphenyl)-5-[4-phenyl-5-(trifluoromethyl)-2-thienyl]-1,2,4-oxadiazole
• 3-(4-methylphenyl)-5-[4-phenyl-5-(trifluoromethyl)thiophen-2-yl]-1,2,4-oxadiazole
• DTXSID40372359
• DB-014543
• 256414-84-3
• MFHDEQCWZMUWPL-UHFFFAOYSA-N
• CCG-245676

• Inchi： 1S/C20H13F3N2OS/c1-12-7-9-14(10-8-12)18-24-19(26-25-18)16-11-15(13-5-3-2-4-6-13)17(27-16)20(21,22)23/h2-11H,1H3
• InChI Key： MFHDEQCWZMUWPL-UHFFFAOYSA-N
• SMILES： S1C(C2=NC(C3C=CC(C)=CC=3)=NO2)=CC(C2C=CC=CC=2)=C1C(F)(F)F

Computed Properties

• Exact Mass: 386.07019
• Monoisotopic Mass: 386.07006870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.92

Additional information on 5-[4-Phenyl-5-(trifluoromethyl)-2-thienyl]-3-(p-tolyl)-1,2,4-oxadiazole

5-[4-Phenyl-5-(trifluoromethyl)-2-thienyl]-3-(p-tolyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound with CAS No 256414-84-3, commonly referred to as 5-[4-Phenyl-5-(trifluoromethyl)-2-thienyl]-3-(p-tolyl)-1,2,4-oxadiazole, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This molecule is a derivative of the oxadiazole family, a class of heterocyclic compounds known for their stability and versatility in various chemical reactions.

The oxadiazole core of this compound is a five-membered ring containing two nitrogen atoms and one oxygen atom. This structure contributes to the molecule's aromaticity and electronic properties, making it an attractive candidate for applications in optoelectronics and drug design. The substituents attached to the oxadiazole ring further enhance its functionality. Specifically, the thienyl group (a thiophene moiety) at position 5 introduces additional conjugation and electron-withdrawing effects due to the presence of a trifluoromethyl group. Meanwhile, the p-tolyl group at position 3 provides steric bulk and potential for further functionalization.

Recent studies have highlighted the importance of such heterocyclic compounds in the development of advanced materials. For instance, researchers have explored the use of oxadiazole derivatives in organic light-emitting diodes (OLEDs) due to their ability to act as efficient electron transport layers. The incorporation of electron-withdrawing groups like trifluoromethyl has been shown to improve charge transport properties, making this compound a promising candidate for next-generation electronic devices.

In addition to its electronic properties, this compound has also been investigated for its potential in pharmaceutical applications. The thienyl group is known to confer bioavailability and pharmacokinetic advantages to drug molecules, while the oxadiazole core can serve as a scaffold for various bioactive moieties. Recent research has focused on modifying this compound to target specific biological pathways, such as kinase inhibitors or GPCR modulators.

The synthesis of 5-[4-Phenyl-5-(trifluoromethyl)-2-thienyl]-3-(p-tolyl)-1,2,4-oxadiazole typically involves a multi-step process that combines nucleophilic aromatic substitution with cross-coupling reactions. The use of palladium catalysts has enabled efficient coupling between the thienyl fragment and the oxadiazole core, ensuring high yields and purity levels.

From a toxicological perspective, preliminary studies suggest that this compound exhibits low cytotoxicity under standard experimental conditions. However, further research is required to fully understand its safety profile and potential environmental impact.

In conclusion, 5-[4-Phenyl-5-(trifluoromethyl)-2-thienyl]-3-(p-tolyl)-1,2,4-oxadiazole represents a versatile platform for exploring new frontiers in materials science and drug discovery. Its unique combination of structural features makes it an invaluable tool for researchers seeking innovative solutions in these fields.